Cas no 7028-67-3 (3-(4-Methylthiobenzoyl)propionic acid)

• Product Name: 3-(4-Methylthiobenzoyl)propionic acid
• CAS No: 7028-67-3
• MF: C₁₁H₁₂O₃S
• MW: 224.276182174683
• MDL: MFCD00082636
• CID: 570649
• PubChem ID: 2063715
• Update Time: 2025-04-19

3-(4-Methylthiobenzoyl)propionic acid Chemical and Physical Properties

Names and Identifiers

• Benzenebutanoic acid,4-(methylthio)-g-oxo-
• 3-(4-Methylthiobenzoyl)propionic acid
• 4-(4-methylsulfanylphenyl)-4-oxobutanoic acid
• 4-(4-methylsulfanyl-phenyl)-4-oxo-butyric acid
• 4-Oxo-4-(4-thiomethylphenyl)butyric acid
• G-KG
• 3-<4-Methylmercapto-benzoyl>-propionsaeure
• MFCD00082636
• 7028-67-3
• 4-[4-(methylsulfanyl)phenyl]-4-oxobutanoic acid
• SR-01000058773-1
• Z57032596
• FT-0636337
• A836827
• 4-(4-(Methylthio)phenyl)-4-oxobutanoic acid
• 4-[4-(Methylthio)phenyl]-4-oxo-butanoic Acid
• CS-0222141
• 4-(4-methlythiophenyl)-4-oxobutanoic acid
• 3-(4-Methylthiobezoyl)propionic acid
• BFZJEFYDHMQRGJ-UHFFFAOYSA-N
• SCHEMBL5717808
• AKOS001083739
• FS-4599
• EN300-11051
• HMS1719B15
• 4-[4-(methylthio)phenyl]-4-oxobutanoic acid
• SR-01000058773
• DTXSID00366315
• G84241

• MDL： MFCD00082636
• Inchi： 1S/C11H12O3S/c1-15-9-4-2-8(3-5-9)10(12)6-7-11(13)14/h2-5H,6-7H2,1H3,(H,13,14)
• InChI Key： BFZJEFYDHMQRGJ-UHFFFAOYSA-N
• SMILES： S(C)C1C=CC(=CC=1)C(CCC(=O)O)=O

Computed Properties

• Exact Mass: 224.05100
• Monoisotopic Mass: 224.051
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 232
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 79.7Ų

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Melting Point: 151-155°C
• Boiling Point: 442.4±30.0 °C at 760 mmHg
• Flash Point: 221.4±24.6 °C
• PSA: 79.67000
• LogP: 2.45600
• Vapor Pressure: 0.0±1.1 mmHg at 25°C

3-(4-Methylthiobenzoyl)propionic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)